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This technical guide provides an in-depth overview of the solubility characteristics and solution

preparation protocols for Chromotrope FB (C.I. 14720; Acid Red 14), a versatile anionic diazo

dye. Tailored for researchers, scientists, and drug development professionals, this document

offers detailed methodologies and quantitative data to ensure accurate and reproducible

experimental outcomes in various laboratory applications, particularly in biological staining.

Physicochemical Properties and Solubility Profile
Chromotrope FB, with the molecular formula C₂₀H₁₂N₂Na₂O₇S₂, possesses a molecular

weight of 502.43 g/mol .[1] It typically presents as a dark red to black powder.[2] The solubility

of a compound is a critical parameter in the design of experimental protocols, influencing its

bioavailability, efficacy, and delivery in both in vitro and in vivo systems.

Aqueous Solubility
Chromotrope FB is readily soluble in water.[3] A safety data sheet specifies the water solubility

to be approximately 115.3 g/L.[2] Commercially available preparations often note that a 0.1%

(w/v) solution in water results in a clear red solution, indicating good solubility at this

concentration.[4][5]
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The solubility of Chromotrope FB in organic solvents is limited. It is generally described as

being only slightly soluble in ethanol. Quantitative data for its solubility in ethanol and other

common laboratory solvents like DMSO is not readily available in published literature.

Summary of Solubility Data
Solvent Formula

Molar Mass
( g/mol )

Solubility
Temperatur
e

Notes

Water H₂O 18.02 ~115.3 g/L[2] Not Specified

Forms a clear

red solution.

[4][5]

Ethanol C₂H₅OH 46.07
Slightly

Soluble
Not Specified

Precise

quantitative

data is not

readily

available.

DMSO C₂H₆OS 78.13 Not Specified Not Specified
Data not

available.

Experimental Protocols for Solution Preparation
Accurate preparation of Chromotrope FB solutions is paramount for consistent results in

staining procedures. The following section details a widely used protocol for the preparation of

a Gomori's Trichrome staining solution, where Chromotrope FB (often referred to as

Chromotrope 2R in this context) serves as a key component for staining cytoplasm and muscle

fibers.

Preparation of Gomori's Trichrome Staining Solution
This one-step trichrome stain is utilized to differentiate between collagen and smooth muscle

fibers in tissue samples.[6]

Materials:

Chromotrope FB (or Chromotrope 2R)
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Fast Green FCF (or Light Green SF Yellowish)

Phosphotungstic Acid

Glacial Acetic Acid

Distilled Water

1N NaOH (for pH adjustment)

Magnetic stirrer and stir bar

pH meter

Volumetric flasks and graduated cylinders

Filter paper

Procedure:

Prepare the Staining Solution (Solution A):

To 100 mL of distilled water, add the following reagents:

Chromotrope FB (Chromotrope 2R): 0.6 g[7]

Fast Green FCF: 0.3 g[7]

Phosphotungstic Acid: 0.6 g[7]

Glacial Acetic Acid: 1.0 mL[7]

Stir the mixture until all components are completely dissolved.

pH Adjustment:

Measure the pH of the solution.

Adjust the pH to 3.4 using 1N NaOH.[8]
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Storage:

Store the solution at room temperature. It is recommended to check the pH weekly.[8]

Visualization of Experimental Workflow
The following diagrams illustrate the logical workflow for preparing a Chromotrope FB staining

solution and a general protocol for its application in tissue staining.
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Workflow for Chromotrope FB Staining Solution Preparation

Reagent Preparation

Solution Formulation

Finalization

Weigh Chromotrope FB,
Fast Green FCF, and
Phosphotungstic Acid

Dissolve powders in
distilled water

Transfer powders

Add Glacial Acetic Acid

Stir until all components
are dissolved

Adjust pH to 3.4
with 1N NaOH

Store at room temperature

Click to download full resolution via product page

Caption: Preparation of Gomori's Trichrome Stain.
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General Experimental Workflow for Tissue Staining

Tissue Preparation

Nuclear Staining

Cytoplasmic and Connective Tissue Staining

Final Steps

Deparaffinize and
hydrate tissue sections

Stain nuclei with an
acid-resistant stain

(e.g., Weigert's Hematoxylin)

Rinse with water

Apply Gomori's Trichrome
(with Chromotrope FB)

Rinse with acetic acid solution

Dehydrate through
-graded alcohols

Clear with xylene

Mount with a
resinous medium
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Caption: General Tissue Staining Protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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